Cas no 892770-71-7 (7-(azepan-1-yl)-3-(4-ethylbenzenesulfonyl)-6-fluoro-1-propyl-1,4-dihydroquinolin-4-one)

• Product Name: 7-(azepan-1-yl)-3-(4-ethylbenzenesulfonyl)-6-fluoro-1-propyl-1,4-dihydroquinolin-4-one
• CAS No: 892770-71-7
• MF: C₂₆H₃₁FN₂O₃S
• MW: 470.59934926033
• CID: 5422813
• Update Time: 2025-08-05

7-(azepan-1-yl)-3-(4-ethylbenzenesulfonyl)-6-fluoro-1-propyl-1,4-dihydroquinolin-4-one Chemical and Physical Properties

Names and Identifiers

• 7-(azepan-1-yl)-3-(4-ethylphenyl)sulfonyl-6-fluoro-1-propylquinolin-4-one
• 7-(azepan-1-yl)-3-(4-ethylbenzenesulfonyl)-6-fluoro-1-propyl-1,4-dihydroquinolin-4-one

• Inchi： 1S/C26H31FN2O3S/c1-3-13-29-18-25(33(31,32)20-11-9-19(4-2)10-12-20)26(30)21-16-22(27)24(17-23(21)29)28-14-7-5-6-8-15-28/h9-12,16-18H,3-8,13-15H2,1-2H3
• InChI Key： YQIDSEHHJHBVRL-UHFFFAOYSA-N
• SMILES： N1(CCC)C2=C(C=C(F)C(N3CCCCCC3)=C2)C(=O)C(S(C2=CC=C(CC)C=C2)(=O)=O)=C1

Additional information on 7-(azepan-1-yl)-3-(4-ethylbenzenesulfonyl)-6-fluoro-1-propyl-1,4-dihydroquinolin-4-one

Introduction to 7-(azepan-1-yl)-3-(4-ethylbenzenesulfonyl)-6-fluoro-1-propyl-1,4-dihydroquinolin-4-one (CAS No. 892770-71-7)

7-(azepan-1-yl)-3-(4-ethylbenzenesulfonyl)-6-fluoro-1-propyl-1,4-dihydroquinolin-4-one is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural features and potential biological activities. This compound, identified by its CAS number 892770-71-7, represents a confluence of heterocyclic chemistry and sulfonamide functionality, making it a promising candidate for further exploration in drug discovery.

The molecular structure of this compound is characterized by a dihydroquinolinone core, which is a well-known scaffold in medicinal chemistry. The presence of a fluoro substituent at the 6-position and an azepan-1-yl group at the 7-position introduces additional complexity and may contribute to its pharmacological properties. Furthermore, the sulfonamide moiety at the 3-position, linked to a 4-ethylbenzenesulfonyl group, suggests potential interactions with biological targets that are often mediated by hydrogen bonding and electrostatic interactions.

In recent years, there has been a growing interest in developing novel compounds that incorporate fluorine atoms, as fluorine can significantly influence the metabolic stability, lipophilicity, and binding affinity of molecules. The incorporation of a fluoro group in 7-(azepan-1-yl)-3-(4-ethylbenzenesulfonyl)-6-fluoro-1-propyl-1,4-dihydroquinolin-4-one may enhance its bioavailability and prolong its half-life in vivo, which are critical factors for therapeutic efficacy.

The azepan-1-yl group is another notable feature of this compound. Azepane derivatives are known for their ability to modulate central nervous system activity and have been explored in the development of drugs targeting neurological disorders. The structural flexibility provided by the azepane ring may allow this compound to interact with a wide range of biological targets, making it a versatile scaffold for drug design.

The sulfonamide functional group at the 3-position is particularly significant in medicinal chemistry. Sulfonamides have been widely used in the development of antibiotics, anti-inflammatory drugs, and other therapeutic agents due to their ability to form stable hydrogen bonds with biological targets. The presence of the 4-ethylbenzenesulfonyl group may further enhance the binding affinity of this compound by providing additional hydrophobic interactions and steric bulk.

Recent studies have shown that dihydroquinolinone derivatives exhibit a broad spectrum of biological activities, including antiviral, anti-inflammatory, and anticancer properties. The structural features of 7-(azepan-1-yl)-3-(4-ethylbenzenesulfonyl)-6-fluoro-1-propyl-1,4-dihydroquinolin-4-one make it an attractive candidate for further investigation in these areas. For instance, the combination of the dihydroquinolinone core with the sulfonamide and fluoro substituents may confer unique pharmacological properties that could be exploited for therapeutic purposes.

In addition to its potential biological activities, this compound may also serve as a valuable intermediate in the synthesis of more complex molecules. The presence of multiple functional groups provides numerous opportunities for chemical modification, allowing researchers to fine-tune its properties for specific applications.

The synthesis of 7-(azepan-1-yl)-3-(4-ethylbenzenesulfonyl)-6-fluoro-1-propyl-1,4-dihydroquinolin-4-one involves several key steps that highlight the expertise required in organic synthesis. The introduction of the azepan ring typically requires ring-closing reactions or cyclization processes, while the attachment of the sulfonamide group involves nucleophilic substitution or condensation reactions. The final step often involves fluorination or other functional group transformations to achieve the desired molecular structure.

Ongoing research in this area aims to optimize synthetic routes and explore new derivatives that may exhibit enhanced biological activity or improved pharmacokinetic properties. Computational modeling and high-throughput screening techniques are being employed to identify promising analogs and guide further development efforts.

The potential applications of 7-(azepan-1-yll)-3-(4-etbtylbensonsulfonyl)-6-fluoropropyldihydroquinalinone extend beyond traditional pharmaceuticals. Its unique structural features make it suitable for use in agrochemicals, materials science, and other industrial applications where precise molecular design is essential.

In conclusion, 7-(azepan-yll)-3-(N-C₈H₁₁Benzosulfonyl)-6-fluoropropyldihydroquinalinone (CAS No. 89277071) is a multifaceted compound with significant potential in pharmaceutical research. Its complex structure, incorporating various functional groups such as azepane ringsulfonamidesandfluorine atoms provides numerous opportunities for further exploration and development. As our understanding of molecular interactions continues to grow，this compound is likely to play an important role in future drug discovery efforts.